Cas no 51932-70-8 (2,3-dihydro-1H-indene-4-carbaldehyde)

• Product Name: 2,3-dihydro-1H-indene-4-carbaldehyde
• CAS No: 51932-70-8
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD18808942
• CID: 1017301
• PubChem ID: 576135
• Update Time: 2025-11-02

2,3-dihydro-1H-indene-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4-carboxaldehyde, 2,3-dihydro- (9CI)
• indan-4-carbaldehyde
• 4-Indancarbaldehyde
• 4-Indanecarbaldehyde #
• MFCD18808942
• BS-50691
• 2,3-dihydro-1H-indene-4-carbaldehyde
• A904665
• EN300-265897
• Z1216830989
• indan-4-aldehyde
• BCA93270
• 4-Indan-carbaldehyd
• Indane-4-carboxaldehyde
• SCHEMBL1616679
• 1H-Indene-4-carboxaldehyde, 2,3-dihydro-
• CS-0139107
• 4-formylindane
• AKOS022634237
• N10682
• 51932-70-8

• MDL： MFCD18808942
• Inchi： 1S/C10H10O/c11-7-9-5-1-3-8-4-2-6-10(8)9/h1,3,5,7H,2,4,6H2
• InChI Key： VAZZQRFSDNZKPO-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC2=C1CCC2

Computed Properties

• Exact Mass: 146.073164938g/mol
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-dihydro-1H-indene-4-carbaldehyde

Comprehensive Overview of 2,3-Dihydro-1H-indene-4-carbaldehyde (CAS No. 51932-70-8): Properties, Applications, and Industry Insights

2,3-Dihydro-1H-indene-4-carbaldehyde (CAS No. 51932-70-8) is an organic compound belonging to the class of indene derivatives. This aromatic aldehyde features a fused bicyclic structure, combining a benzene ring with a five-membered carbocycle, and is widely utilized in pharmaceutical intermediates, fragrance synthesis, and material science. Its molecular formula, C₁₀H₁₀O, and unique reactivity make it a valuable building block in modern organic chemistry.

The growing demand for specialty chemicals in industries such as flavor & fragrance and agrochemicals has increased interest in compounds like 2,3-dihydro-1H-indene-4-carbaldehyde. Recent trends highlight its role in sustainable synthesis methods, aligning with the global push for green chemistry. Researchers are exploring its potential in catalysis and biodegradable polymers, addressing frequent search queries like "eco-friendly indene derivatives" or "applications of aromatic aldehydes."

From a structural perspective, the carbonyl group in 2,3-dihydro-1H-indene-4-carbaldehyde enables diverse reactions, including condensation, reduction, and nucleophilic addition. This versatility supports its use in synthesizing pharmaceutical scaffolds, particularly for central nervous system (CNS) drugs. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently searched by quality control professionals.

In the fragrance industry, this compound contributes to woody and amber-like olfactory profiles, making it relevant for premium perfumery. Its stability under varying pH conditions also attracts attention in cosmetic preservative research. Notably, forums often discuss "thermal stability of indene aldehydes" or "safe handling of CAS 51932-70-8," reflecting user concerns about practical applications.

Future prospects for 2,3-dihydro-1H-indene-4-carbaldehyde include advancements in asymmetric synthesis and nanomaterial functionalization. With patents increasingly covering its derivatives, innovation in intellectual property strategies remains a hot topic. This aligns with search patterns around "patented indene compounds" or "high-value chemical intermediates," demonstrating its commercial relevance.